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Compound of Interest

Compound Name: 1-Pyrenecarboxylic acid

Cat. No.: B011634 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

structure of 1-pyrenecarboxylic acid. The information is curated for researchers, scientists,

and professionals in drug development who utilize fluorescent probes and functionalized

aromatic compounds in their work.

Core Chemical Properties
1-Pyrenecarboxylic acid is a polycyclic aromatic hydrocarbon (PAH) derivative characterized

by a pyrene backbone with a carboxylic acid substituent. This amphiphilic nature, combining

the hydrophobic pyrene core with a hydrophilic carboxyl group, makes it a versatile molecule in

various scientific applications.[1][2] It is particularly noted for its fluorescent properties, serving

as a valuable probe in biophysical and material science studies.[3]

Quantitative Data Summary
The key chemical and physical properties of 1-pyrenecarboxylic acid are summarized in the

table below for easy reference and comparison.
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Property Value Source

Molecular Formula C₁₇H₁₀O₂ [4]

Molecular Weight 246.26 g/mol

Melting Point 270-272 °C [4]

Boiling Point ~329.26 °C (estimate) [4][5]

pKa (predicted) 3.49 ± 0.30 [4]

pKa (ground state) ~4.0 [6]

pKa (excited state) ~8.1 [6]

Solubility

Soluble in DMF, ethanol,

acetone; limited solubility in

water.[3][4]

Appearance
Light yellow to yellow to green

powder/crystal
[3]

Molecular Structure and Identification
The structural details of 1-pyrenecarboxylic acid are fundamental to understanding its

reactivity and photophysical behavior.

IUPAC Name: pyrene-1-carboxylic acid

CAS Number: 19694-02-1

SMILES String: O=C(O)c1ccc2ccc3cccc4ccc1c2c34

InChI Key: HYISVWRHTUCNCS-UHFFFAOYSA-N

The molecule consists of a planar pyrene ring system, which is responsible for its characteristic

UV-Visible absorption and fluorescence. The carboxylic acid group at the 1-position provides a

reactive handle for conjugation to other molecules, such as biomolecules or polymers.[3]

Spectral Properties
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1-Pyrenecarboxylic acid is a well-known fluorophore that exhibits absorption in the UV region.

[7] Its fluorescence is sensitive to the local environment, making it a useful probe for studying

molecular interactions.[6]

Spectral Property Value Source

UV-Vis Absorption (λmax) ~340 nm [8]

Fluorescence Lifetime (in living

cells)

55 - 185 ns (oxygen

dependent)
[9]

Fluorescence Lifetime (of a

derivative under N₂)
~215 ns [9]

Experimental Protocols
Synthesis of 1-Pyrenecarboxylic Acid
A common method for the synthesis of 1-pyrenecarboxylic acid involves the carboxylation of

pyrene. The following is a representative protocol:

Lithiation of Pyrene:

Dissolve pyrene in an anhydrous ether solvent, such as diethyl ether or tetrahydrofuran

(THF), under an inert atmosphere (e.g., nitrogen or argon).

Cool the solution to 0°C in an ice bath.

Add an organolithium reagent, such as n-butyllithium, dropwise to the solution.

Stir the reaction mixture at room temperature for several hours to ensure complete

lithiation.

Carboxylation:

Cool the solution of 1-pyrenyllithium to a low temperature (e.g., -78°C) using a dry

ice/acetone bath.
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Introduce a source of carbon dioxide, typically by adding crushed dry ice (solid CO₂), to

the reaction mixture.

Allow the reaction to warm to room temperature overnight as the dry ice sublimes.

Work-up and Isolation:

Quench the reaction by the careful addition of water.

Acidify the aqueous layer with a mineral acid, such as hydrochloric acid (HCl), to a pH of

approximately 2. This will protonate the carboxylate salt, causing the 1-pyrenecarboxylic
acid to precipitate out of the solution.

Collect the solid product by vacuum filtration and wash with cold water to remove any

remaining salts.

Purification by Recrystallization
The crude 1-pyrenecarboxylic acid can be purified by recrystallization to obtain a high-purity

product.[4]

Solvent Selection: Choose a suitable solvent or solvent system. Common solvents for the

recrystallization of 1-pyrenecarboxylic acid include benzene, chlorobenzene, nitrobenzene,

or 95% ethanol.[4] An ideal solvent should dissolve the compound well at high temperatures

but poorly at low temperatures.

Dissolution:

Place the crude 1-pyrenecarboxylic acid in an Erlenmeyer flask.

Add a minimal amount of the chosen solvent and heat the mixture to the solvent's boiling

point with stirring until the solid is completely dissolved. Add more solvent in small portions

if necessary to achieve complete dissolution.[10]

Decolorization (Optional): If the solution is colored due to impurities, a small amount of

activated charcoal can be added to the hot solution to adsorb the colored impurities. Boil the

solution for a few minutes.
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Hot Filtration (Optional): If charcoal or other insoluble impurities are present, perform a hot

gravity filtration to remove them. This step should be done quickly to prevent premature

crystallization.

Crystallization:

Allow the hot, clear solution to cool slowly to room temperature. Slow cooling promotes the

formation of larger, purer crystals.[11]

Once the solution has reached room temperature, it can be placed in an ice bath to

maximize the yield of the crystals.

Isolation and Drying:

Collect the purified crystals by vacuum filtration.

Wash the crystals with a small amount of the cold recrystallization solvent to remove any

remaining soluble impurities.

Dry the crystals thoroughly to remove any residual solvent. The melting point of the

purified product can then be determined to assess its purity.

Visualizations
Experimental Workflow: Synthesis of 1-
Pyrenecarboxylic Acid
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Caption: Workflow for the synthesis of 1-pyrenecarboxylic acid.
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Experimental Workflow: Use as a Fluorescent Probe in
Cellular Imaging
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Click to download full resolution via product page

Caption: Workflow for using 1-pyrenecarboxylic acid as a fluorescent probe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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